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Compound of Interest

Compound Name: Barium tartrate

Cat. No.: B1588208

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium tartrate (C4sH4BaOe) is an inorganic salt that finds applications in various fields,
including as a component in pyrotechnics. For researchers, scientists, and professionals in
drug development, a thorough understanding of its solubility characteristics is crucial for its
potential applications, formulation development, and safety considerations. This technical guide
provides a comprehensive overview of the solubility of barium tartrate in different solvents,
compiled from available scientific literature. Due to a lack of specific quantitative data for
barium tartrate in many standard chemical databases, this guide also presents generalized
experimental protocols for determining its solubility.

Chemical Properties of Barium Tartrate

Property Value Reference
Chemical Formula C4H4BaOs [1][2]
Molecular Weight 285.4 g/mol [11[3]

CAS Number 5908-81-6 [1]12]
Appearance White crystals [1]

Density 2.98 g/cm?3 [2]
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Solubility Profile of Barium Tartrate

Barium tartrate is generally characterized as a sparingly soluble salt. Its solubility is influenced
by the nature of the solvent, temperature, and pH of the medium.

Aqueous Solubility

In agueous media, barium tartrate is described as "very slightly soluble".[1][2][4] While precise
quantitative values for its solubility product (Ksp) and solubility in g/100 mL at various
temperatures are not readily available in the surveyed literature, the qualitative description
indicates limited dissolution in water under standard conditions.

Solubility in Organic Solvents

» Ethanol: Barium tartrate is consistently reported as being insoluble in ethanol.[1]

o Dimethyl Sulfoxide (DMSO) and Ether: In the context of a complex with
Benzyltriethylammonium chloride, barium tartrate was found to be insoluble in DMSO and
ether.[5]

Solubility in Acidic and Alkaline Solutions

The solubility of many barium salts is known to increase in acidic conditions.[6][7] This is due to
the protonation of the anion, which shifts the dissolution equilibrium. In the case of barium
tartrate, the tartrate ion (CaH4Oe2~) can be protonated by an acid to form bitartrate (HCaH4Oe¢™)
and tartaric acid (H2C4H4QOs), thereby increasing the overall solubility of the barium salt. One
study mentions the preparation of a barium tartrate complex in a hydrochloric acid medium,
suggesting its stability or reactivity in this acid.[5]

Conversely, in alkaline solutions such as sodium hydroxide, the common ion effect would come
into play. The presence of hydroxide ions would not directly affect the tartrate ion concentration.
However, the behavior of barium ions in strongly alkaline solutions should be considered.
Barium hydroxide itself is sparingly soluble, and at high pH, the formation of barium hydroxide
could potentially occur, although this is dependent on the specific concentrations.[8][9][10]

Factors Affecting Barium Tartrate Solubility
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The dissolution of barium tartrate is a dynamic equilibrium. Several factors can influence this
equilibrium, thereby altering its solubility.

Factors Affecting Barium Tartrate Solubility

Common lon Effect

Temperature Solvent Polarity
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Caption: Logical relationship of key factors influencing the solubility of barium tartrate.

Experimental Protocols for Solubility Determination

Given the absence of specific published data, the following are generalized yet detailed
experimental protocols that can be adapted for the quantitative determination of barium
tartrate solubility.

Gravimetric Method for Aqueous Solubility

This method determines the concentration of a saturated solution by weighing the dissolved
solid after evaporating the solvent.

Methodology:
e Preparation of a Saturated Solution:

o Add an excess amount of barium tartrate powder to a known volume of deionized water
in a sealed flask.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached. A thermostatically controlled shaker bath is recommended.
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e Separation of the Saturated Solution:
o Allow the undissolved solid to settle.

o Carefully filter a known volume of the supernatant through a fine-pore filter paper or a
syringe filter to remove all solid particles.

o Evaporation and Weighing:

o Accurately pipette a known volume of the clear filtrate into a pre-weighed, dry evaporating
dish.

o Gently heat the evaporating dish to evaporate the water completely. An oven set at a
temperature just above the boiling point of water (e.g., 105-110 °C) is suitable.

o Once dry, cool the dish in a desiccator to prevent moisture absorption and then weigh it
accurately.

o Calculation:

o The mass of the dissolved barium tartrate is the difference between the final and initial
weights of the evaporating dish.

o The solubility can then be expressed in grams per 100 mL or moles per liter.

Titrimetric Method for Solubility Determination

This method involves titrating one of the constituent ions (barium or tartrate) in a saturated
solution to determine its concentration.

1. Complexometric Titration of Barium lons:

This method uses a chelating agent, typically ethylenediaminetetraacetic acid (EDTA), to
determine the concentration of barium ions.[11][12][13][14]

Methodology:

o Prepare a Saturated Solution: Follow step 1 of the gravimetric method.
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e Sample Preparation:

o Filter the saturated solution to remove any undissolved solid.

o Accurately pipette a known volume of the clear filtrate into a conical flask.
e Titration:

o Add a suitable buffer solution to maintain the required pH for the complexometric titration
(typically pH 10-12 for barium).

o Add a metal ion indicator, such as Eriochrome Black T or Methyl Thymol Blue.[11]

o Titrate the solution with a standardized EDTA solution until the endpoint is indicated by a
distinct color change.

e Calculation:

o From the volume and concentration of the EDTA solution used, calculate the moles of
barium ions in the aliquot of the saturated solution.

o This directly corresponds to the molar solubility of barium tartrate.
2. Redox Titration of Tartrate lons:
This method involves the oxidation of the tartrate ion.
Methodology:
o Prepare a Saturated Solution: Follow step 1 of the gravimetric method.
o Sample Preparation:

o Filter the saturated solution.

o Pipette a known volume of the filtrate into a flask.

o Titration:
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o Acidify the solution with a strong acid (e.g., sulfuric acid).

o Titrate with a standardized solution of a strong oxidizing agent, such as potassium
permanganate (KMnQa), until a persistent color change is observed.

o Calculation:

o Based on the stoichiometry of the redox reaction between tartrate and the oxidizing agent,
calculate the concentration of the tartrate ion, which gives the molar solubility of barium
tartrate.

Instrumental Method: lon Chromatography

lon chromatography is a sensitive and specific method for determining the concentration of
ions, in this case, the tartrate ion.[15][16][17]

Methodology:
o Prepare a Saturated Solution: Follow step 1 of the gravimetric method.
e Sample Preparation:
o Filter the saturated solution using a syringe filter suitable for ion chromatography.

o Dilute the sample with deionized water to a concentration within the linear range of the
instrument.

e Analysis:

o Inject the prepared sample into the ion chromatograph equipped with a suitable anion-
exchange column and a conductivity detector.

o Elute the tartrate ion using an appropriate eluent (e.g., a carbonate-bicarbonate buffer).
e Quantification:

o Prepare a series of standard solutions of known tartrate concentrations.
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o Generate a calibration curve by plotting the peak area against the concentration of the
standards.

o Determine the concentration of tartrate in the sample by comparing its peak area to the
calibration curve.

Experimental Workflow for Solubility Determination
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Caption: Workflow for the experimental determination of barium tartrate solubility.
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Conclusion

While specific quantitative solubility data for barium tartrate is not extensively documented in
readily accessible literature, its general characteristics as a sparingly soluble salt in water and
insoluble in common organic solvents are established. The solubility is expected to be
significantly influenced by the pH of the medium, likely increasing in acidic conditions. For
researchers and professionals requiring precise solubility data, the experimental protocols
outlined in this guide—gravimetric, titrimetric, and instrumental methods—provide a robust
framework for its determination. The choice of method will depend on the available equipment,
the required accuracy, and the specific solvent system being investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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